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Compound of Interest

Compound Name:
Dimethyl 3-

(bromomethyl)phthalate

Cat. No.: B1344209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, synthesis, analysis, and potential applications of Dimethyl 3-
(bromomethyl)phthalate (CAS No. 24129-04-2) for professionals in research and drug

development.

Commercial Availability
Dimethyl 3-(bromomethyl)phthalate is available from several chemical suppliers. The table

below summarizes key information from various vendors. Purity levels and available quantities

should be confirmed with the respective suppliers at the time of ordering.
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Supplier CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Additional
Information

--INVALID-LINK-- 24129-04-2 C₁₁H₁₁BrO₄ 287.11

Product intended

for laboratory

use.

--INVALID-LINK-- 24129-04-2 C₁₁H₁₁BrO₄ 287.109
Provides a list of

synonyms.

--INVALID-LINK-- 24129-04-2 C₁₁H₁₁BrO₄ -
Available for

online ordering.

--INVALID-LINK-- 24129-04-2 C₁₁H₁₁BrO₄ -

Provides a

Molport ID for

ordering.

--INVALID-LINK--
58749-33-0

(related isomer)
C₁₀H₉BrO₄ 273.08

Lists a related

isomer, Dimethyl

3-

bromophthalate,

with 96% purity.

[1]

--INVALID-LINK-- 24129-04-2 C₁₁H₁₁BrO₄ 287.11
For research use

only.[2]

Physicochemical Properties
Below is a summary of the key physicochemical properties of Dimethyl 3-
(bromomethyl)phthalate, primarily sourced from PubChem.[3]
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Property Value

Molecular Formula C₁₁H₁₁BrO₄

Molecular Weight 287.11 g/mol

IUPAC Name
dimethyl 3-(bromomethyl)benzene-1,2-

dicarboxylate

CAS Number 24129-04-2

Appearance Solid (as per synthesis protocol)[2]

Synonyms

3-bromomethyl-phthalic acid dimethyl ester,

Dimethyl 3-(bromomethyl)benzene-1,2-

dicarboxylate

Synthesis Protocol
A detailed experimental protocol for the synthesis of Dimethyl 3-(bromomethyl)phthalate has

been reported in the literature.[2] The following is a summary of the procedure.

Reaction: Bromination of 3-methyl-phthalic dimethyl ester.

Reagents and Materials:

3-methyl-phthalic dimethyl ester (12.1 g, 57.9 mmol)

N-bromosuccinimide (NBS) (12.4 g, 69.5 mmol)

Acetonitrile (150 mL)

Ethyl acetate

Water

Brine

Magnesium sulfate (MgSO₄)
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Silica gel for flash chromatography

Hexane

200W light bulb

Procedure:

A stirred mixture of 3-methyl-phthalic dimethyl ester and N-bromosuccinimide in acetonitrile

is heated to 70°C in an oil bath.

The reaction mixture is irradiated with a 200W light bulb positioned approximately 2 cm

away, overnight.

After cooling, the mixture is concentrated.

The residue is dissolved in ethyl acetate and washed sequentially with water (3 x 50 mL) and

brine (50 mL).

The organic layer is dried over magnesium sulfate.

The solvent is removed under reduced pressure.

The crude product is purified by flash chromatography on silica gel using a hexane:ethyl

acetate (8:2) eluent.

The final product, 3-bromomethyl-phthalic dimethyl ester, is obtained as a solid with a

reported yield of 83%.

1H NMR Data (CDCl₃): δ 7.94-7.90 (dd, J=1.1 and 7.9 Hz, 1H), 7.65-7.62 (dd, J=1.0 and 6.9

Hz, 1H), 7.47 (t, J=7.8H, 1H), 4.54 (s, 2H), 3.97 (s, 3H), 3.90 (s, 3H).[2]
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Synthesis of Dimethyl 3-(bromomethyl)phthalate

3-methyl-phthalic dimethyl ester
N-bromosuccinimide

Acetonitrile

Heat to 70°C
Irradiate with 200W light bulb

Overnight

Cool and Concentrate
Dissolve in Ethyl Acetate

Wash with Water and Brine
Dry with MgSO₄

Solvent Removal
Flash Chromatography

(Silica, Hexane:EtOAc 8:2)

Dimethyl 3-(bromomethyl)phthalate
(Solid, 83% yield)

Click to download full resolution via product page

Synthesis Workflow

Analytical Methodologies
While a specific validated method for Dimethyl 3-(bromomethyl)phthalate is not readily

available in the public domain, standard analytical techniques for phthalate esters, such as

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass
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Spectrometry (GC-MS), can be adapted for its analysis.[4][5][6][7][8][9][10][11][12][13][14][15]

[16][17]

High-Performance Liquid Chromatography (HPLC)
A reverse-phase HPLC method with UV detection is a suitable approach for the analysis of

Dimethyl 3-(bromomethyl)phthalate.

Suggested HPLC Parameters:

Column: C18 column (e.g., 4.6 mm x 250 mm, 5 µm).[6][7]

Mobile Phase: A gradient or isocratic elution with a mixture of methanol and water, or

acetonitrile and water.[4][7][12] A common starting point is a 75:25 methanol:water mixture.

[4]

Detection: UV detection at approximately 230 nm.[6][7]

Flow Rate: 1.0 - 1.5 mL/min.

Injection Volume: 10 - 20 µL.

Sample Preparation:

Prepare a stock solution of Dimethyl 3-(bromomethyl)phthalate in a suitable solvent such

as methanol or acetonitrile.

Prepare a series of calibration standards by diluting the stock solution.

Filter all solutions through a 0.45 µm syringe filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS provides excellent separation and identification capabilities for phthalates.

Suggested GC-MS Parameters:

Column: A low-polarity column such as a 5% diphenyl / 95% dimethylpolysiloxane (e.g., DB-

5MS or equivalent).[5]
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Injection: Splitless injection to enhance sensitivity.

Carrier Gas: Helium or Hydrogen.

Oven Temperature Program: A starting temperature of around 60-80°C, held for 1-2 minutes,

followed by a ramp of 10-20°C/min to a final temperature of 280-300°C, held for 5-10

minutes.

MS Detection: Electron ionization (EI) at 70 eV. Full scan mode for identification and selected

ion monitoring (SIM) mode for quantification. Key ions for phthalates often include m/z 149

and 163.[16]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9728482/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Workflow for Dimethyl 3-(bromomethyl)phthalate

Sample Preparation

Instrumental Analysis

Data Processing

Dissolve in Solvent
(Methanol/Acetonitrile)

Prepare Calibration Standards

Filter (0.45 µm)

HPLC-UV
(C18, MeOH/H₂O, 230nm)

GC-MS
(DB-5MS, Temp. Gradient, SIM/Scan)

Peak Identification
(Retention Time, Mass Spectrum)

Quantification
(Calibration Curve)

Purity and Impurity Profile
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Application as a PROTAC Linker Component

PROTAC Components

Dimethyl 3-(bromomethyl)phthalate

Nucleophilic Substitution
(Reaction with Amine/Phenol on Ligand A)

Ester Hydrolysis

Amide Coupling
(Reaction with Ligand B)

Final PROTAC Molecule

Ligand A
(POI or E3 Ligase)

Ligand B
(E3 Ligase or POI)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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